o-Tolylhydrazine
Overview
Description
O-Tolylhydrazine, also known as (2-methylphenyl)hydrazine hydrochloride, is a chemical compound with the molecular formula C7H11ClN2 . It has been used in the preparation of o-tolylhydrazone of D-galactose .
Synthesis Analysis
The synthesis of this compound involves various methods. One of the common building blocks for the synthesis of the sartan series of drug molecules (ARBs), such as candesartan, irbesartan, losartan, tasosartan, and valsartan, is o-Tolyl benzonitrile (OTBN). The classical methods for the synthesis of OTBN are Pd-catalyzed, Ni-catalyzed Suzuki coupling reactions .Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C7H11ClN2 . The molecular weight of this compound is 158.63 .Physical And Chemical Properties Analysis
This compound hydrochloride is a solid at 20 degrees Celsius . It is air-sensitive and hygroscopic, meaning it absorbs moisture from the air . It has a molecular weight of 158.63 .Scientific Research Applications
Antioxidant Properties and Protective Effects
o-Tolylhydrazine and related compounds have been studied for their potential in protecting against oxidative stress and related toxicities. For instance, the flavonoid silybin dihemisuccinate has demonstrated protective effects against hepatic glutathione depletion and lipid peroxidation induced by phenylhydrazine, a compound related to this compound, in rat liver (Valenzuela & Guerra, 1985). This indicates the potential of these compounds in mitigating oxidative damage in biological systems.
Cancer Research and Prevention
Compounds similar to this compound have been investigated in cancer research. Diallyl sulfide, found in garlic and structurally related to hydrazine compounds, has shown inhibitory effects on dimethylhydrazine-induced colon cancer in mice (Wargovich, 1987). This demonstrates the potential role of these compounds in cancer prevention and treatment.
Insecticide Development
Research into insecticidal applications has explored compounds like bisacylhydrazines, which are agonists of insect growth hormones. These compounds, including some related to this compound, are selectively toxic to certain pests while being safe for beneficial insects, showing promise for environmentally friendly pest control (Dhadialla, Carlson, & Le, 1998).
Biochemical Research
In biochemical research, hydrazine compounds have been utilized in methods like hydrazinolysis for the release of O-glycans from glycoproteins, which is crucial for understanding protein glycosylation in various biological and medical research areas (Kozak et al., 2014).
Hematology and Toxicology Studies
Studies involving this compound and related compounds have contributed to hematology, particularly in understanding the mechanisms of hemolysis and anemia. For example, research on the hemolytic action of arylhydrazines, including this compound, has shed light on the interaction with hemoglobin and the resulting hemolytic anemia (Itano, Hollister, Fogarty, & Mannen, 1974).
Safety and Hazards
O-Tolylhydrazine is classified as acutely toxic if swallowed, in contact with skin, or if inhaled. It may cause skin irritation, serious eye irritation, and respiratory irritation. It is also suspected of causing cancer . It is recommended to wear protective gloves, eye protection, and face protection when handling this compound .
Mechanism of Action
Mode of Action
Hydrazines, in general, are known to react with carbonyl compounds to form hydrazones . This reaction is similar to the formation of imines, but involves the conversion of a carbonyl group into a nitrogen-nitrogen double bond . The weakly acidic N-H bond in hydrazine is deprotonated to form the hydrazone anion .
Biochemical Pathways
It’s worth noting that hydrazines are involved in the wolff-kishner reduction, a reaction used in organic chemistry to convert carbonyl functionalities into methylene groups . This reaction involves the formation of a hydrazone intermediate, which is then reduced to an alkane .
Pharmacokinetics
It’s known that the compound is soluble in alcohol, chloroform, and diethyl ether, and slightly soluble in cold petroleum ether and water .
properties
IUPAC Name |
(2-methylphenyl)hydrazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2/c1-6-4-2-3-5-7(6)9-8/h2-5,9H,8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SCZGZDLUGUYLRV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40200941 |
Source
|
| Record name | o-Tolylhydrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40200941 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
122.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
529-27-1 |
Source
|
| Record name | (2-Methylphenyl)hydrazine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=529-27-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | o-Tolylhydrazine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000529271 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | o-Tolylhydrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40200941 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | o-tolylhydrazine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.007.688 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 2-Tolylhydrazine | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/9FLY8GU8UR | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5,7-Dimethylpyrazolo[1,5-a]pyrimidin-2-ol](/img/structure/B1593688.png)
